N-(4-(2-(cyclopropylamino)-2-oxoethyl)phenyl)-3-(4-(methylsulfonyl)phenyl)propanamide
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Overview
Description
Scientific Research Applications
Synthetic Analgesics and Anticancer Agents
Research into synthetic analgesics, such as those involving piperidine derivatives, highlights the potential for developing potent analgesics with specific structural modifications. The study by Van Daele et al. (1976) demonstrates the synthesis of various analgesics, emphasizing the importance of suitable substitution on nitrogen atoms to afford extremely potent compounds (Van Daele et al., 1976). Similarly, compounds like bicalutamide, which are used for treating cancer of the prostate, have been studied for their quantum chemical properties, indicating the relevance of molecular studies in understanding drug interactions and efficacy (Otuokere & Amaku, 2015).
Molecular Structure and Chemical Reactions
The molecular structure and stereochemistry of compounds play a crucial role in their function as inhibitors or activators in biological systems. For instance, Camerman et al. (1978) detailed the crystal and molecular structures of compounds acting as inhibitors of dihydrofolate reductase, showcasing the potential for cancer chemotherapy (Camerman et al., 1978). These studies exemplify how understanding the structural details of compounds can inform their application in medical research.
Pharmacological Applications
Several compounds with similar structural motifs to N-(4-(2-(cyclopropylamino)-2-oxoethyl)phenyl)-3-(4-(methylsulfonyl)phenyl)propanamide have been explored for their pharmacological properties. For example, the development of novel insecticides like flubendiamide demonstrates the application of unique chemical structures in creating highly effective agents against pests, with potential implications for agricultural science (Tohnishi et al., 2005).
Chemical Synthesis and Modification
The synthesis and biological evaluation of compounds for various applications, including as inhibitors of specific enzymes, highlight the importance of chemical modifications for enhancing activity or specificity. The work by Oinuma et al. (1991) on benzenesulfonamides as phospholipase A2 inhibitors illustrates the process of optimizing chemical structures for desired biological activities (Oinuma et al., 1991).
Mechanism of Action
properties
IUPAC Name |
N-[4-[2-(cyclopropylamino)-2-oxoethyl]phenyl]-3-(4-methylsulfonylphenyl)propanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O4S/c1-28(26,27)19-11-4-15(5-12-19)6-13-20(24)22-17-7-2-16(3-8-17)14-21(25)23-18-9-10-18/h2-5,7-8,11-12,18H,6,9-10,13-14H2,1H3,(H,22,24)(H,23,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKBKOCJSILJURO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)CCC(=O)NC2=CC=C(C=C2)CC(=O)NC3CC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.